Cas no 305381-76-4 (5-Benzothiazolecarboxylicacid, 2,4-dimethyl-)

• Product Name: 5-Benzothiazolecarboxylicacid, 2,4-dimethyl-
• CAS No: 305381-76-4
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 299974
• PubChem ID: 45077090
• Update Time: 2025-04-19

5-Benzothiazolecarboxylicacid, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolecarboxylicacid, 2,4-dimethyl-
• 5-Benzothiazolecarboxylicacid,2,4-dimethyl-(9CI)
• 2,4-dimethyl-1,3-benzothiazole-5-carboxylic acid
• DTXSID00663250
• 305381-76-4

• Inchi： 1S/C10H9NO2S/c1-5-7(10(12)13)3-4-8-9(5)11-6(2)14-8/h3-4H,1-2H3,(H,12,13)
• InChI Key： XJOVCLHWXYYSMU-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C=CC(C(=O)O)=C2C

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19